Cas no 5409-42-7 (Decahydropyrazino[2,3-b]pyrazine)

• Product Name: Decahydropyrazino[2,3-b]pyrazine
• CAS No: 5409-42-7
• MF: C₆H₁₄N₄
• MW: 142.202160358429
• CID: 372799
• PubChem ID: 79418
• Update Time: 2025-11-02

Decahydropyrazino[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• Decahydropyrazino[2,3-b]pyrazine
• Decahydro-pyrazino[2,3- b ]pyrazine
• Pyrazino[2,3-b]pyrazine,decahydro-
• Decahydro-pyrazino[2,3-b]pyrazine
• CS-0327033
• 6R32W5C4SB
• SCHEMBL11103590
• 1,2,3,4,4a,5,6,7,8,8a-decahydropyrazino[2,3-b]pyrazine
• trans-2,5,7,10-tetraazabicyclo[4.4.0]decane
• Pyrazino[2, decahydro-
• SCHEMBL7558516
• 1,4,5,8-TETRAAZAPERHYDRONAPHTHALENE
• AKOS006348959
• EINECS 226-479-8
• A870546
• AKOS000291521
• DTXSID7063845
• SMR000001020
• DECAHYDRO-[1,4]DIAZINO[2,3-B]PYRAZINE
• Pyrazino[2,3-b]pyrazine, decahydro-
• AKOS006358609
• NS00032950
• Decahydropyrazino[2,3-b]pyrazine #
• CYMAX CURATIVE P
• UNII-6R32W5C4SB
• NSC 12462
• Decahydropyrazino(2,3-b)pyrazine
• Pyrazino(2,3-b)pyrazine, decahydro-
• HMS2388P09
• (1S,2S)-(+)- 1,2-Diaminocyclohexane
• HMS1693F06
• 5409-42-7
• 1,4,5,8-Tetraazadecalin
• trans-2,5,7,10-Tetra-azabicyclo(4.4.0)decane
• MLS000030360
• NSC-12462
• FT-0635679
• CHEMBL1723137
• decahydro-pyrazino[2,3-b ]pyrazine
• MFCD00023884
• NSC12462
• DB-052478

• MDL： MFCD00023884
• Inchi： 1S/C6H14N4/c1-2-8-6-5(7-1)9-3-4-10-6/h5-10H,1-4H2
• InChI Key： HQJLFRMMLKYIJX-UHFFFAOYSA-N
• SMILES： N1CCNC2C1NCCN2

Computed Properties

• Exact Mass: 142.12200
• Monoisotopic Mass: 142.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.997
• Melting Point: 180-210°C
• Boiling Point: 272.4°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.693
• PSA: 48.12000
• LogP: -0.66060
• Solubility: Not determined

Decahydropyrazino[2,3-b]pyrazine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Additional information on Decahydropyrazino[2,3-b]pyrazine

Recent Advances in the Study of Decahydropyrazino[2,3-b]pyrazine (CAS: 5409-42-7) in Chemical Biology and Pharmaceutical Research

Decahydropyrazino[2,3-b]pyrazine (CAS: 5409-42-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This bicyclic diazabicycloalkane scaffold has demonstrated remarkable versatility in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular interactions, optimizing synthetic routes, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of Decahydropyrazino[2,3-b]pyrazine exhibit potent inhibitory activity against several cancer-related kinases, including PI3K and mTOR, with IC50 values in the low nanomolar range. The researchers employed structure-activity relationship (SAR) analysis combined with X-ray crystallography to demonstrate how the compound's rigid bicyclic structure provides optimal spatial orientation for kinase binding. Particularly noteworthy was the finding that modifications at the 2-position of the pyrazine ring significantly enhanced selectivity while maintaining potency.

In the antimicrobial field, a recent Nature Communications paper (2024) reported the development of Decahydropyrazino[2,3-b]pyrazine-based compounds showing exceptional activity against multidrug-resistant Gram-positive pathogens, including MRSA and VRE. The study employed advanced molecular modeling techniques to show how the compound's unique three-dimensional structure facilitates penetration through bacterial cell membranes and interaction with essential bacterial enzymes. The lead compound in this series demonstrated a MIC90 of ≤1 μg/mL against clinically isolated resistant strains.

Significant progress has also been made in synthetic methodology. A 2024 Organic Letters publication described an innovative asymmetric synthesis route for Decahydropyrazino[2,3-b]pyrazine derivatives that achieves >99% enantiomeric excess using a novel chiral auxiliary. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, opening new possibilities for the development of stereospecific pharmaceuticals. The synthetic protocol was successfully scaled up to kilogram quantities, demonstrating its potential for industrial application.

From a pharmacological perspective, recent pharmacokinetic studies in animal models have shown that Decahydropyrazino[2,3-b]pyrazine derivatives exhibit favorable ADME profiles, with good oral bioavailability (F > 60%) and half-lives suitable for once-daily dosing. A particularly interesting finding from these studies was the compound's ability to cross the blood-brain barrier, suggesting potential applications in CNS disorders. Current clinical development includes two Decahydropyrazino[2,3-b]pyrazine-based candidates in Phase I trials for oncology indications.

Looking forward, researchers are exploring the application of Decahydropyrazino[2,3-b]pyrazine scaffolds in targeted protein degradation (PROTACs) and covalent inhibitor design. Early results indicate that the compound's structural features make it particularly suitable for these emerging therapeutic modalities. With its growing importance in medicinal chemistry, Decahydropyrazino[2,3-b]pyrazine (CAS: 5409-42-7) continues to attract significant research attention as a privileged structure in drug discovery.